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Compound of Interest |

Compound Name: 2-(Butylamino)acetic acid
CAS No.: 3182-81-8
Cat. No.: B3259374
- 7

Executive Summary

2-(Butylamino)acetic acid (CAS: 1119-49-9), also known as N-butylglycine, is a secondary
amine derivative of glycine. While often perceived as a low-hazard amino acid intermediate, its
disposal requires specific protocols due to its amphoteric nature and potential to form
hazardous byproducts (e.g., nitrosamines) if improperly mixed with nitrosating agents.

Core Directive: Do NOT dispose of this compound via sanitary sewer systems (sink drains).
Despite its water solubility, the standard best practice for N-alkylated amino acids is high-
temperature incineration to prevent environmental accumulation and eutrophication.

Chemical Profile & Hazard Assessment

Understanding the chemical behavior of 2-(Butylamino)acetic acid is the prerequisite for safe
disposal. This compound acts as a zwitterion in neutral solutions but behaves as a weak base
or weak acid depending on the pH of the surrounding matrix.
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Parameter Data Operational Implication

. . i . Labeling must match internal
Chemical Name 2-(Butylamino)acetic acid )
inventory exactly.

) Check waste manifests for
Synonyms N-Butylglycine
synonym usage.

Unique identifier for waste
CAS Number 1119-49-9 -
profiling.

. i ) Dust generation is a primary
Physical State Solid (White powder) . o _
inhalation risk during transfer.

Risk: Easy to accidentally
- _ wash down drains. Control:
Solubility Soluble in water )
Dedicate aqueous waste

streams.

Generally neutral/mildly acidic;
pH (5% aq) ~6.0 — 7.5 (Est.) compatible with most non-

reactive aqueous streams.

Managed as "Non-Regulated
] Chemical Waste" (unless
RCRA Status Not P- or U-Listed ) )
mixed with solvents), but

incineration is recommended.

Pre-Disposal Segregation Strategy

Effective disposal begins at the bench. You must segregate 2-(Butylamino)acetic acid based
on its matrix state (Solid vs. Liquid) and potential chemical incompatibilities.

Critical Incompatibility: Nitrosating Agents

As a secondary amine, N-butylglycine can react with nitrites, nitrous acid, or nitrogen oxides to
form N-nitroso-N-butylglycine, a potential carcinogen.

o RULE: NEVER add this waste to a container holding oxidizing acids (Nitric Acid) or nitrites.
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Segregation Logic

e Solid Waste: Collect in a dedicated "Solid Organic Waste" container.
e Aqueous Solutions: Collect in "Aqueous Waste — Organic Contaminated.”

¢ Organic Solutions: Collect in "Non-Halogenated Organic Solvents" (unless halogenated
solvents are present).

Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid Substance

Use this for expired shelf-stock or excess dry reagent.

o PPE Requirement: Nitrile gloves, safety glasses, lab coat, and N95 dust mask (if handling
large quantities outside a fume hood).

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar.

o Transfer: Carefully transfer the solid into the jar. Wipe the exterior of the original container
with a damp paper towel and add the towel to the waste jar.

o Labeling: Affix a hazardous waste tag.
o Constituents: "2-(Butylamino)acetic acid, solid."

o Hazard Checkbox: "Irritant."[1]

Final Disposition: Lab pack for High-Temperature Incineration.

Protocol B: Disposal of Aqueous Reaction Mixtures

Use this for mother liquors or aqueous washes containing the product.
e pH Verification: Dip a pH strip into the waste solution.

o Target: pH 5-9.[2]
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o Adjustment: If pH < 5, neutralize slowly with dilute Sodium Hydroxide (NaOH). If pH > 9,
neutralize with dilute Hydrochloric Acid (HCI). Note: This prevents unexpected heat
generation when bulking waste.

o Collection: Pour into a carboy designated for "Aqueous Waste with Trace Organics."
 Stabilization: Ensure the carboy does not contain strong oxidizers.

» Final Disposition: Wastewater treatment via incineration or biological treatment (depending
on facility capabilities), but incineration is preferred to destroy the amine structure.

Protocol C: Disposal of Organic Solvent Mixtures

Use this if the compound was extracted into solvents like Methanol, Ethanol, or DCM.

o Solvent Identification: Determine if the solvent is Halogenated (e.g., DCM, Chloroform) or
Non-Halogenated (e.g., Methanol, Ethyl Acetate).

e Segregation:
o If Halogenated: Pour into "Halogenated Organic Waste" carboy.
o If Non-Halogenated: Pour into "Non-Halogenated Organic Waste" carboy.
e Labeling: List "2-(Butylamino)acetic acid" as a trace contaminant (<5%) on the waste tag.

» Final Disposition: Fuel blending (for non-halogenated) or destructive incineration (for
halogenated).

Visual Decision Tree (Workflow)

The following diagram illustrates the decision logic for disposing of 2-(Butylamino)acetic acid
in various laboratory states.
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Figure 1: Logic flow for the segregation and disposal of N-butylglycine waste streams.
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Regulatory Compliance (RCRA & EPA)

While 2-(Butylamino)acetic acid is not explicitly listed on the EPA's P-List (acutely hazardous)
or U-List (toxic waste), it falls under the "Cradle-to-Grave" responsibility of the generator.

e Waste Coding:

o If the waste is pure substance: It is generally Non-Regulated (unless it exhibits ignitability,
which is rare for the salt/zwitterion form).

o If mixed with solvents: The waste code is driven by the solvent (e.g., FOO3 for
Acetone/Methanol mixtures, DOO1 for Ignitable).

o Documentation: Always list the full chemical name on the waste manifest. Do not use
abbreviations like "N-Bu-Gly."

Emergency Contingencies (Spill Response)

In the event of a benchtop spill:

Isolate: Alert nearby personnel.

Protect: Don PPE (Gloves, Goggles).[2][3][4]

Contain:

o Solid: Cover with wet paper towels to prevent dust, then sweep up into a bag.

o Liquid: Absorb with vermiculite or standard spill pads.

Clean: Wipe the surface with a mild detergent and water.

Dispose: Place all cleanup materials into the "Solid Organic Waste" container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Operational Guide: Proper Disposal of 2-
(Butylamino)acetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3259374#2-butylamino-acetic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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